Cas no 26439-20-3 (1,2-Propanediol,1,2-dimethanesulfonate)

• Product Name: 1,2-Propanediol,1,2-dimethanesulfonate
• CAS No: 26439-20-3
• MF: C₅H₁₂O₆S₂
• MW: 232.275179862976
• CID: 290606
• PubChem ID: 319059
• Update Time: 2025-04-19

1,2-Propanediol,1,2-dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,1,2-dimethanesulfonate
• 2-methylsulfonyloxypropyl methanesulfonate
• [(2S)-2-methylsulfonyloxypropyl] methanesulfonate
• 1,2-bis(methanesulfonyloxy)-propane
• 1,2-bis-methanesulfonyloxy-propane
• 1,2-Bis-methansulfonyloxy-propan
• 1,2-propanediol bismesylate
• AC1L7ZER
• AGN-PC-007P9X
• NSC260518
• vic-Dimesyloxy-1-methyl-ethan
• JMQQWWXJZPWLRA-UHFFFAOYSA-N
• NSC-260518
• DTXSID80312678
• SCHEMBL575554
• 26439-20-3
• propylene di-methane sulphonate

• Inchi： 1S/C5H12O6S2/c1-5(11-13(3,8)9)4-10-12(2,6)7/h5H,4H2,1-3H3
• InChI Key： JMQQWWXJZPWLRA-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(C)COS(C)(=O)=O

Computed Properties

• Exact Mass: 232.00756
• Monoisotopic Mass: 232.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.397
• Boiling Point: 439.7°Cat760mmHg
• Flash Point: 219.7°C
• Refractive Index: 1.468
• PSA: 86.74
• LogP: 1.48890